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Compound of Interest

Compound Name: N-Methyl-2-pyridin-4-ylacetamide

Cat. No.: B3155640 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Review of N-Methyl-2-pyridin-4-ylacetamide: Current Knowledge

and Data

Disclaimer: This document addresses the current state of scientific knowledge regarding "N-
Methyl-2-pyridin-4-ylacetamide." An extensive search of scientific literature and chemical

databases reveals a significant lack of specific data on the mechanism of action, biological

activity, and signaling pathways for this particular compound. The information presented herein

is based on available data for structurally related compounds and general chemical principles.

All information should be interpreted with the understanding that it does not pertain directly to

N-Methyl-2-pyridin-4-ylacetamide unless explicitly stated.

Introduction and Statement of Inquiry
The pyridinyl acetamide scaffold is a recurring motif in medicinal chemistry, appearing in a

variety of biologically active compounds. This whitepaper aims to provide a detailed technical

guide on the mechanism of action of N-Methyl-2-pyridin-4-ylacetamide. However, a thorough

investigation of available scientific literature and databases indicates that as of the date of this

document, there are no published studies detailing the mechanism of action, pharmacological

effects, or specific biological targets of N-Methyl-2-pyridin-4-ylacetamide.

Due to this absence of specific data, this paper will instead provide available information on the

closely related isomer, N-(4-methylpyridin-2-yl)acetamide (CAS: 5327-32-2), for which
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synthesis protocols and basic characterization data are available. This information is provided

for contextual understanding of a similar chemical entity. It is crucial to emphasize that the

biological and mechanistic properties of isomers can differ significantly.

Physicochemical Properties of N-(4-methylpyridin-2-
yl)acetamide
A summary of the key physicochemical properties for the related compound, N-(4-

methylpyridin-2-yl)acetamide, is presented below.[1][2]

Property Value Source

CAS Number 5327-32-2 PubChem[1]

Molecular Formula C₈H₁₀N₂O PubChem[1]

Molecular Weight 150.18 g/mol PubChem[1]

IUPAC Name
N-(4-methylpyridin-2-

yl)acetamide
PubChem[1]

Physical Form Solid Sigma-Aldrich[2]

InChI Key
QGZHGSGLCZEGHA-

UHFFFAOYSA-N
PubChem[1]

Synthesis of N-(4-methylpyridin-2-yl)acetamide
While no specific synthesis protocol for N-Methyl-2-pyridin-4-ylacetamide is documented, a

well-established method for its isomer, N-(4-methylpyridin-2-yl)acetamide, involves the N-

acylation of 2-amino-4-methylpyridine.[3][4]

Experimental Protocol: Acylation of 2-Amino-4-
methylpyridine
This protocol is adapted from the Open Reaction Database and describes a common

laboratory-scale synthesis.[4]

Materials:
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2-Amino-4-methylpyridine (99.0 g, 91.5 mmol)

Acetic anhydride (250 mL)

Diethyl ether (100 mL)

Procedure:

A mixture of 2-Amino-4-methylpyridine in acetic anhydride is prepared in a suitable reaction

vessel.

The mixture is warmed to 70°C and maintained at this temperature for two hours.

After the reaction period, the mixture is cooled to room temperature.

Diethyl ether is added to the cooled mixture to induce crystallization.

The resulting white, needle-like crystals of N-(4-methyl-pyridin-2-yl)-acetamide are collected

by filtration.

The collected product is dried in vacuo.

Yield:

Reported yield is approximately 130 g, which corresponds to a 95% yield.[4]

Synthesis Workflow Diagram
The following diagram illustrates the workflow for the synthesis of N-(4-methylpyridin-2-

yl)acetamide.
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Synthesis Workflow for N-(4-methylpyridin-2-yl)acetamide
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Synthesis of N-(4-methylpyridin-2-yl)acetamide.
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Potential Biological Activity and Mechanism of
Action (Speculative)
There is no direct experimental evidence defining the mechanism of action for N-Methyl-2-
pyridin-4-ylacetamide. Research on structurally related N-pyridinyl acetamide derivatives has

explored a range of biological targets, although this research is not directly applicable to the

compound in question. For instance, more complex molecules incorporating a pyridinyl

acetamide core have been investigated for various activities:

Antifungal and Antibacterial Agents: Certain N-pyridin-2-yl substituted acetamides have been

synthesized and screened for antifungal and antibacterial properties.[5][6] These compounds

are typically larger molecules where the pyridinyl acetamide is only one part of the overall

structure.

Enzyme Inhibition: Some complex heterocyclic compounds that include a pyridinyl

acetamide-like structure have been identified as inhibitors of specific enzymes, such as

Cyclin-dependent kinase 2 (CDK2).[7] It is important to note that these molecules, like N-[4-

(2-Methylimidazo[1,2-a]Pyridin-3-Yl)-2-Pyrimidinyl]Acetamide, have extensive additional ring

systems that are critical for their activity.[7]

Without experimental data, any proposed mechanism of action for N-Methyl-2-pyridin-4-
ylacetamide would be purely speculative. To determine its biological activity, a systematic

screening process would be required.

Proposed Initial Research Workflow
The following diagram outlines a logical workflow for the initial investigation of the biological

activity of a novel compound like N-Methyl-2-pyridin-4-ylacetamide.
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Proposed Research Workflow
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Logical workflow for novel compound investigation.

Conclusion
The initial request for an in-depth technical guide on the mechanism of action of N-Methyl-2-
pyridin-4-ylacetamide cannot be fulfilled due to a lack of available scientific data. The field of

medicinal chemistry has not yet published research on the biological effects of this specific
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molecule. This report has instead provided verifiable information on the synthesis and

properties of a structural isomer, N-(4-methylpyridin-2-yl)acetamide, to serve as a contextual

reference.

Further research, beginning with chemical synthesis and followed by systematic biological

screening and target deconvolution, is required to elucidate any potential mechanism of action

for N-Methyl-2-pyridin-4-ylacetamide. We recommend that any researchers interested in this

compound begin with these foundational steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3155640?utm_src=pdf-body
https://www.benchchem.com/product/b3155640?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/220485
https://pubchem.ncbi.nlm.nih.gov/compound/220485
https://www.sigmaaldrich.com/US/en/product/aldrich/ade001301
https://www.benchchem.com/product/b057915
https://www.benchchem.com/synthesis/pse-4d91e3469e9f4fffc3e52d80632fe8ec
https://www.researchgate.net/publication/274648791_Synthesis_Characterisation_and_Antifungal_Activities_of_4-Methylphenylsulphonamido-N-Pyridin-2_Yl_Acetamide_Derivatives
https://afribary.com/works/synthesis-and-evaluation-for-biological-activities-of-npyridin-3-yl-substituted-phenylsulphonamido-acetamide-2
https://go.drugbank.com/drugs/DB02538
https://www.benchchem.com/product/b3155640#n-methyl-2-pyridin-4-ylacetamide-mechanism-of-action
https://www.benchchem.com/product/b3155640#n-methyl-2-pyridin-4-ylacetamide-mechanism-of-action
https://www.benchchem.com/product/b3155640#n-methyl-2-pyridin-4-ylacetamide-mechanism-of-action
https://www.benchchem.com/product/b3155640#n-methyl-2-pyridin-4-ylacetamide-mechanism-of-action
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3155640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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